Cas no 1148026-99-6 (Bromo-PEG3-phosphonic acid)

• Product Name: Bromo-PEG3-phosphonic acid
• CAS No: 1148026-99-6
• MF: C₈H₁₈BrO₆P
• MW: 321.102683544159
• CID: 3044825
• PubChem ID: 46779113
• Update Time: 2025-07-21

Bromo-PEG3-phosphonic acid Chemical and Physical Properties

Names and Identifiers

• Bromo-PEG3-phosphonic acid
• Bromo-PEG3-C2-phosphonic acid
• Phosphonic acid, P-[2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethyl]-
• (2-[2-[2-(2-Bromo-ethoxy)ethoxy]ethoxy]ethyl)phosphonic acid
• (2-(2-(2-(2-bromoethoxy)ethoxy)ethoxy)ethyl)phosphonic acid
• HY-130164
• DA-61896
• 2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethylphosphonic acid
• AKOS040741464
• MFCD11982881
• (2-{2-[2-(2-Bromo-ethoxy)-ethoxy]-ethoxy}-ethyl)phosphonic acid
• (2-[2-[2-(2-bromo-ethoxy)ethoxy]ethoxy]ethyl)phosphonicacid
• 1148026-99-6
• C70007
• CS-0105330
• BP-21732

• Inchi： 1S/C8H18BrO6P/c9-1-2-13-3-4-14-5-6-15-7-8-16(10,11)12/h1-8H2,(H2,10,11,12)
• InChI Key： BZNXKXDTCPHJIY-UHFFFAOYSA-N
• SMILES： P(CCOCCOCCOCCBr)(=O)(O)O

Computed Properties

• Exact Mass: 320.00244g/mol
• Monoisotopic Mass: 320.00244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on Bromo-PEG3-phosphonic acid

Recent Advances in Bromo-PEG3-phosphonic Acid (CAS: 1148026-99-6) Research and Applications

Bromo-PEG3-phosphonic acid (CAS: 1148026-99-6) is a specialized bifunctional linker compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule features a bromo group, a triethylene glycol (PEG3) spacer, and a phosphonic acid moiety, making it a versatile tool for bioconjugation, drug delivery, and surface modification. Recent studies have explored its applications in targeted drug delivery systems, biomaterial functionalization, and as a key intermediate in the synthesis of complex bioactive molecules.

One of the most notable advancements in the use of Bromo-PEG3-phosphonic acid is its role in the development of antibody-drug conjugates (ADCs). Researchers have leveraged its reactive bromo group for site-specific conjugation with thiol-containing biomolecules, while the phosphonic acid group facilitates stable binding to metal oxide surfaces. A 2023 study published in Bioconjugate Chemistry demonstrated its efficacy in creating stable ADC constructs with improved pharmacokinetic properties, highlighting its potential in oncology therapeutics.

In addition to ADC applications, Bromo-PEG3-phosphonic acid has been employed in the functionalization of nanoparticles for targeted drug delivery. The PEG3 spacer enhances solubility and reduces immunogenicity, while the phosphonic acid group allows for robust anchoring to nanoparticle surfaces. Recent work in ACS Nano showcased its use in creating pH-responsive drug delivery systems, where the bromo group was further modified to release therapeutic payloads in acidic tumor microenvironments.

Another emerging application of Bromo-PEG3-phosphonic acid is in the field of bone-targeted therapeutics. The phosphonic acid moiety exhibits high affinity for hydroxyapatite, a major component of bone tissue. This property has been exploited in recent studies to develop bone-homing drug delivery systems. For instance, a 2024 publication in Journal of Medicinal Chemistry reported the synthesis of a novel bisphosphonate derivative using Bromo-PEG3-phosphonic acid as a key building block, demonstrating enhanced bone accumulation and reduced off-target effects in preclinical models.

From a synthetic chemistry perspective, Bromo-PEG3-phosphonic acid serves as a valuable intermediate for the preparation of more complex phosphonate-containing compounds. Its compatibility with various coupling reactions and protecting group strategies has been highlighted in recent methodological studies. A 2023 paper in Organic Letters described an efficient one-pot synthesis of α-aminophosphonates using this compound as a starting material, underscoring its utility in medicinal chemistry.

Looking forward, the unique properties of Bromo-PEG3-phosphonic acid position it as a promising candidate for addressing several challenges in drug development. Its dual functionality, combined with the favorable properties of the PEG spacer, makes it particularly attractive for creating next-generation bioconjugates and targeted therapeutics. Ongoing research is exploring its potential in areas such as radiopharmaceuticals, where the bromo group can be replaced with radioisotopes for diagnostic and therapeutic applications.